2/'-O,3/'-O-[p-[(2-Chloroethyl)methylamino]benzylidene]uridine
2/'-O,3/'-O-[p-[(2-Chloroethyl)methylamino]benzylidene]uridine
Brand Name:
Vulcanchem
CAS No.:
18837-80-4
VCID:
VC0100489
InChI:
InChI=1S/C19H22ClN3O6/c1-22(9-7-20)12-4-2-11(3-5-12)18-28-15-13(10-24)27-17(16(15)29-18)23-8-6-14(25)21-19(23)26/h2-6,8,13,15-18,24H,7,9-10H2,1H3,(H,21,25,26)/t13-,15-,16-,17-,18?/m1/s1
SMILES:
CN(CCCl)C1=CC=C(C=C1)C2OC3C(OC(C3O2)N4C=CC(=O)NC4=O)CO
Molecular Formula:
C19H22ClN3O6
Molecular Weight:
423.8 g/mol
2/'-O,3/'-O-[p-[(2-Chloroethyl)methylamino]benzylidene]uridine
CAS No.: 18837-80-4
Main Products
VCID: VC0100489
Molecular Formula: C19H22ClN3O6
Molecular Weight: 423.8 g/mol
![2/'-O,3/'-O-[p-[(2-Chloroethyl)methylamino]benzylidene]uridine - 18837-80-4](/images/no_structure.jpg)
| CAS No. | 18837-80-4 |
|---|---|
| Product Name | 2/'-O,3/'-O-[p-[(2-Chloroethyl)methylamino]benzylidene]uridine |
| Molecular Formula | C19H22ClN3O6 |
| Molecular Weight | 423.8 g/mol |
| IUPAC Name | 1-[(3aR,4R,6R,6aR)-2-[4-[2-chloroethyl(methyl)amino]phenyl]-6-(hydroxymethyl)-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]pyrimidine-2,4-dione |
| Standard InChI | InChI=1S/C19H22ClN3O6/c1-22(9-7-20)12-4-2-11(3-5-12)18-28-15-13(10-24)27-17(16(15)29-18)23-8-6-14(25)21-19(23)26/h2-6,8,13,15-18,24H,7,9-10H2,1H3,(H,21,25,26)/t13-,15-,16-,17-,18?/m1/s1 |
| Standard InChIKey | GNQAGVDLLRKCAQ-XWEABGILSA-N |
| Isomeric SMILES | CN(CCCl)C1=CC=C(C=C1)C2O[C@@H]3[C@H](O[C@H]([C@@H]3O2)N4C=CC(=O)NC4=O)CO |
| SMILES | CN(CCCl)C1=CC=C(C=C1)C2OC3C(OC(C3O2)N4C=CC(=O)NC4=O)CO |
| Canonical SMILES | CN(CCCl)C1=CC=C(C=C1)C2OC3C(OC(C3O2)N4C=CC(=O)NC4=O)CO |
| Synonyms | 2/'-O,3/'-O-[p-[(2-Chloroethyl)methylamino]benzylidene]uridine |
| PubChem Compound | 167756 |
| Last Modified | Nov 11 2021 |
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